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Compound of Interest

Compound Name: 2-Butynoic acid

Cat. No.: B104180 Get Quote

Essential Safety and Handling Guide for 2-Butynoic
Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Butynoic acid (CAS No. 590-93-2), a corrosive solid that requires stringent safety protocols.

Adherence to these procedures is critical to ensure personal safety and proper disposal.

Hazard Summary
2-Butynoic acid is classified as a hazardous chemical that causes severe skin burns and eye

damage.[1][2][3] It is harmful if swallowed or inhaled and requires careful handling in a

controlled environment.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b104180?utm_src=pdf-interest
https://www.benchchem.com/product/b104180?utm_src=pdf-body
https://www.benchchem.com/product/b104180?utm_src=pdf-body
https://www.benchchem.com/product/b104180?utm_src=pdf-body
https://www.benchchem.com/product/b104180?utm_src=pdf-body
https://www.benchchem.com/product/b104180?utm_src=pdf-body
https://www.capotchem.cn/doc/msds_590-93-2.do
https://www.sigmaaldrich.com/sds/aldrich/303666
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butynoic-acid
https://www.fishersci.com/store/msds?partNumber=AC308060010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Skin

Corrosion/Irritation
GHS05 Danger

H314: Causes severe

skin burns and eye

damage.[2][3]

Serious Eye

Damage/Irritation
GHS05 Danger

H314: Causes severe

skin burns and eye

damage.[2][3]

Acute Toxicity (Oral) - Warning
Harmful if swallowed.

[4]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Butynoic acid to prevent any direct contact.
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Body Part Required PPE
Specifications and
Standards

Eyes/Face
Safety glasses with side-

shields and a face shield.

Conforming to EN166 (EU) or

NIOSH (US) approved

standards.[1]

Skin

Chemical-resistant gloves

(e.g., nitrile rubber) and

impervious clothing.

Gloves must satisfy EU

Directive 89/686/EEC and the

standard EN 374.[1] The type

of protective equipment must

be selected according to the

concentration and amount of

the dangerous substance at

the specific workplace.[1]

Respiratory A NIOSH-approved respirator.

For nuisance exposures, use a

type P95 (US) or type P1 (EU

EN 143) particle respirator. For

higher-level protection, use

type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges.[1]

Operational Plan: Step-by-Step Handling Protocol
Preparation:

Ensure a safety shower and eyewash station are readily accessible and in working order.

[4]

Work in a well-ventilated area, preferably within a chemical fume hood.[4][5]

Inspect all PPE for integrity before use.[1]

Handling:

Avoid all direct contact with the substance.[1]
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Do not breathe dust, fumes, gas, mist, vapors, or spray.[4]

Wash hands thoroughly after handling.[4][6]

Do not eat, drink, or smoke in the handling area.[4][6]

Storage:

Store in a cool, dry, and well-ventilated place.[1][4]

Keep the container tightly closed.[1][4]

Store in a designated corrosives area, away from incompatible materials such as strong

oxidizing agents, strong acids, strong bases, and strong reducing agents.[4][5]

Emergency Procedures: First-Aid Measures
Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[2][4]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the skin with plenty of water and soap for

at least 15 minutes. Seek immediate medical

attention.[2][4]

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention from an ophthalmologist.[2][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2][4]

Disposal Plan
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Proper disposal of 2-Butynoic acid and its contaminated packaging is crucial to prevent

environmental contamination.

Waste Type Disposal Method

Unused Product

Offer surplus and non-recyclable solutions to a

licensed disposal company.[1] The material may

be burned in a chemical incinerator equipped

with an afterburner and scrubber.[1]

Contaminated Packaging
Dispose of as unused product in accordance

with local, state, and federal regulations.[1]

Visual Workflow for Safe Handling of 2-Butynoic
Acid
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Safe Handling Workflow for 2-Butynoic Acid

Preparation
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Caption: Logical workflow for the safe handling of 2-Butynoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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